Cas no 2229561-11-7 (tert-butyl N-4-(1-cyanocyclopropyl)-3-methoxyphenylcarbamate)

• Product Name: tert-butyl N-4-(1-cyanocyclopropyl)-3-methoxyphenylcarbamate
• CAS No: 2229561-11-7
• MF: C₁₆H₂₀N₂O₃
• MW: 288.341604232788
• CID: 5778862
• PubChem ID: 165858492
• Update Time: 2025-05-22

tert-butyl N-4-(1-cyanocyclopropyl)-3-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[4-(1-cyanocyclopropyl)-3-methoxyphenyl]carbamate
• 2229561-11-7
• EN300-2006999
• tert-butyl N-4-(1-cyanocyclopropyl)-3-methoxyphenylcarbamate

• Inchi： 1S/C16H20N2O3/c1-15(2,3)21-14(19)18-11-5-6-12(13(9-11)20-4)16(10-17)7-8-16/h5-6,9H,7-8H2,1-4H3,(H,18,19)
• InChI Key： QZTMLEOVXIZQLW-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C1(C#N)CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 288.14739250g/mol
• Monoisotopic Mass: 288.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 71.4Ų

Additional information on tert-butyl N-4-(1-cyanocyclopropyl)-3-methoxyphenylcarbamate

Comprehensive Overview of tert-butyl N-4-(1-cyanocyclopropyl)-3-methoxyphenylcarbamate (CAS No. 2229561-11-7)

The compound tert-butyl N-4-(1-cyanocyclopropyl)-3-methoxyphenylcarbamate, identified by its CAS number 2229561-11-7, is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 1-cyanocyclopropyl moiety and the tert-butyl carbamate group, make it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in contemporary research trends.

In recent years, the demand for cyclopropane-containing compounds has surged due to their role in drug discovery. The 1-cyanocyclopropyl fragment in tert-butyl N-4-(1-cyanocyclopropyl)-3-methoxyphenylcarbamate is particularly noteworthy, as it enhances metabolic stability and binding affinity in target molecules. Researchers are increasingly focusing on such derivatives to develop next-generation therapeutics for conditions like inflammation and neurodegenerative diseases. This aligns with the growing interest in small molecule inhibitors and precision medicine.

The tert-butyl carbamate (Boc) group in this compound serves as a protective moiety in organic synthesis, enabling selective reactions in multi-step processes. This feature is critical for the synthesis of complex molecules, including peptides and heterocycles. As the pharmaceutical industry shifts toward green chemistry and sustainable synthesis, the use of Boc-protected intermediates like tert-butyl N-4-(1-cyanocyclopropyl)-3-methoxyphenylcarbamate has gained traction due to their efficiency and minimal environmental impact.

From an analytical perspective, the 3-methoxyphenyl ring in this compound contributes to its UV detectability, making it suitable for high-performance liquid chromatography (HPLC) and mass spectrometry (MS) applications. These techniques are pivotal in quality control and pharmacokinetic studies, addressing the industry's need for robust analytical methods. Additionally, the compound's stability under various pH conditions makes it a candidate for formulation development, a hot topic in drug delivery systems.

The versatility of tert-butyl N-4-(1-cyanocyclopropyl)-3-methoxyphenylcarbamate extends to agrochemical research, where its structural motifs are explored for pesticide design. The cyanocyclopropyl group, in particular, has shown promise in modulating insecticidal activity, resonating with the global push for eco-friendly crop protection. This aligns with frequent searches on sustainable agriculture and low-toxicity pesticides, highlighting the compound's relevance to current environmental concerns.

In summary, tert-butyl N-4-(1-cyanocyclopropyl)-3-methoxyphenylcarbamate (CAS 2229561-11-7) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span drug discovery, synthetic methodology, and agrochemical development, making it a valuable tool for researchers. As the scientific community continues to prioritize molecular diversity and functional group compatibility, this compound is poised to remain a focal point in cutting-edge research.